![molecular formula C16H16ClN3O B5212243 1-phenyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]methanamine hydrochloride](/img/structure/B5212243.png)
1-phenyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]methanamine hydrochloride
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Overview
Description
1-phenyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]methanamine hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as POMM hydrochloride and has shown promising results in various research studies.
Mechanism of Action
The mechanism of action of POMM hydrochloride is not fully understood. However, it is believed to act on the central nervous system by increasing the levels of certain neurotransmitters, such as serotonin and dopamine. It is also believed to have an effect on the immune system, which may contribute to its potential anti-tumor properties.
Biochemical and Physiological Effects:
POMM hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, which are involved in mood regulation. It has also been shown to have an effect on the immune system, which may contribute to its potential anti-tumor properties.
Advantages and Limitations for Lab Experiments
POMM hydrochloride has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been extensively studied, and its effects are well-documented. However, there are also limitations to its use in lab experiments. It is a relatively complex compound, which may make it difficult to study its effects in isolation. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for the study of POMM hydrochloride. One potential direction is the development of new drugs based on its structure. Another potential direction is the study of its effects on other neurotransmitter systems, such as the GABAergic system. Additionally, further research is needed to fully understand its mechanism of action and potential applications in scientific research.
Synthesis Methods
The synthesis of POMM hydrochloride involves the reaction of 1-phenylmethylamine with 5-phenyl-1,3,4-oxadiazole-2-carboxylic acid, followed by the addition of hydrochloric acid. This method has been optimized to produce high yields of pure POMM hydrochloride.
Scientific Research Applications
POMM hydrochloride has been studied for its potential applications in scientific research. It has shown promising results in the areas of neuroscience, cancer research, and drug discovery. In neuroscience, POMM hydrochloride has been shown to have anxiolytic and antidepressant effects. In cancer research, POMM hydrochloride has been studied for its potential to inhibit tumor growth. In drug discovery, POMM hydrochloride has been used as a starting point for the development of new drugs.
Properties
IUPAC Name |
1-phenyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O.ClH/c1-3-7-13(8-4-1)11-17-12-15-18-19-16(20-15)14-9-5-2-6-10-14;/h1-10,17H,11-12H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDJZRHYNWDKJCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNCC2=NN=C(O2)C3=CC=CC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.